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Compound of Interest

Compound Name: 3-Methylpiperidine

Cat. No.: B147322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety

Data Sheet (MSDS) information for 3-Methylpiperidine. The following sections detail the

hazards, protective measures, emergency procedures, and physical and chemical properties of

this compound, presented in a format tailored for laboratory and drug development

professionals.

Chemical Identification and Physical Properties
3-Methylpiperidine, also known as 3-Pipecoline, is a cyclic secondary amine with the chemical

formula C₆H₁₃N.[1] It is a colorless to pale yellow liquid with a characteristic amine-like odor.[2]

[3] It is less dense than water and is fully miscible with water.[3][4][5]

Table 1: Physical and Chemical Properties of 3-Methylpiperidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b147322?utm_src=pdf-interest
https://www.benchchem.com/product/b147322?utm_src=pdf-body
https://www.benchchem.com/product/b147322?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626562&Mask=200
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL13408&PLANT=d__ALF
https://www.fishersci.fi/store/msds?partNumber=11353037&productDescription%3D3-METHYLPIPERIDINE%2C+98%25++25G&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=11353037&productDescription%3D3-METHYLPIPERIDINE%2C+98%25++25G&countryCode=FI&language=en
https://www.jubilantingrevia.com/uploads/files/121msds_0199GjGhs04Div.3sds3-Methylpiperidine.pdf
https://cameochemicals.noaa.gov/chemical/22406
https://www.benchchem.com/product/b147322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₆H₁₃N [2][3]

Molecular Weight 99.17 g/mol [2][6][7]

CAS Number 626-56-2 [2][8]

EC Number 210-953-6 [4][9]

Appearance Colorless to pale yellow liquid [2][3]

Odor Amine-like [3]

Boiling Point 123 - 126 °C [3][9]

Melting Point -24 °C [3]

Flash Point 8 °C / 46.4 °F [3][8]

Density 0.845 g/cm³ at 25 °C [4][9]

Vapor Density (Air=1) 3.42 [4]

Water Solubility Fully miscible [3][4]

Refractive Index n20/D 1.447 [9]

Hazard Identification and GHS Classification
3-Methylpiperidine is classified as a hazardous chemical.[8] It is a highly flammable liquid and

vapor.[4][9] It is harmful if swallowed, causes skin irritation, and serious eye irritation, and may

cause respiratory irritation.[4]

Table 2: GHS Classification for 3-Methylpiperidine
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids 2

H225: Highly

flammable liquid and

vapor

[4][9]

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[4]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[4][9]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[4][9]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
[4][9]

Signal Word: Danger[4][9]

Hazard Pictograms:

GHS02: Flame[4]

GHS07: Exclamation Mark[4]

Safe Handling and Storage Protocols
Proper handling and storage of 3-Methylpiperidine are crucial to ensure the safety of

laboratory personnel and to maintain the integrity of the compound.

Handling
Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear protective gloves (nitrile or butyl rubber are

recommended), chemical-resistant clothing, and chemical safety goggles or a face shield. In
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case of inadequate ventilation, use a NIOSH/MSHA-approved respirator for organic vapors.

[8]

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work

area.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[8] Use non-

sparking tools and take precautionary measures against static discharge by grounding and

bonding containers and equipment during transfer.[8]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[4][8] Keep the container tightly

closed.[4][8]

Incompatible Materials: Segregate from strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[8][10]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible in the storage and handling areas.

Safe Handling and Storage Protocol for 3-Methylpiperidine

Handling Procedures Storage Requirements

Use in Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Practice Good Hygiene
(Wash Hands, No Food/Drink)

Avoid Ignition Sources
(Flames, Sparks, Static) Store in Cool, Dry, Well-Ventilated Area Keep Container Tightly Closed Segregate from Incompatible Materials

(Acids, Oxidizers)
Ensure Access to Emergency Equipment

(Eyewash, Shower) Handling

Storage
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Safe handling and storage workflow.

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of exposure or a spill.

First Aid Measures
Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[4] If the person is not breathing, give artificial respiration.[8] Seek

immediate medical attention.

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

rinse the skin with plenty of water and soap.[4] If skin irritation occurs, get medical

advice/attention.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[4] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[8] Seek

immediate medical attention.[8]

Ingestion: If swallowed, rinse the mouth with water.[4] Do NOT induce vomiting.[8] Call a

poison center or doctor/physician if you feel unwell.[4]
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First Aid Decision Tree for 3-Methylpiperidine Exposure

First Aid Decision Tree for 3-Methylpiperidine Exposure

First Aid Decision Tree for 3-Methylpiperidine Exposure

First Aid Decision Tree for 3-Methylpiperidine Exposure

Exposure to 3-Methylpiperidine

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Keep at Rest

Remove Contaminated Clothing
Rinse Skin with Water

Rinse Eyes with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

If irritation persists

Click to download full resolution via product page

First aid procedures for exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[4] Water spray can be used to cool containers.[8]

Unsuitable Extinguishing Media: A direct water jet may be ineffective and can spread the fire.

[2]
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Specific Hazards: Highly flammable liquid and vapor.[4] Vapors are heavier than air and may

travel to a source of ignition and flash back.[5][10] Containers may explode when heated.[5]

[10] Combustion may produce toxic gases, including nitrogen oxides and carbon monoxide.

[4][8]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective clothing.[4][8]

Accidental Release Measures
Personal Precautions: Evacuate the area and eliminate all ignition sources.[5] Ensure

adequate ventilation.[5] Wear appropriate personal protective equipment.[4]

Environmental Precautions: Prevent the substance from entering drains or watercourses.[4]

Cleanup Methods: For small spills, absorb with an inert, non-combustible material such as

sand, earth, or vermiculite.[4][5] Collect the material into a labeled container for disposal.[4]

For large spills, dike the area to contain the spill.[5]
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Spill Response Workflow for 3-Methylpiperidine

Spill Occurs

Evacuate Area
Eliminate Ignition Sources

Ensure Adequate Ventilation

Don Personal Protective Equipment (PPE)

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
into Labeled Container

Dispose of Waste According to Regulations

Decontaminate Spill Area
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Workflow for responding to a spill.
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Toxicological and Ecological Information
Toxicological Information
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[4] Acute

effects include irritation to the skin, eyes, and respiratory system.[4] It is harmful if swallowed.

[4] To date, the chronic health effects of 3-Methylpiperidine have not been fully investigated.

[4]

Table 3: Ecotoxicity Data

Test Species Result Source(s)

LC50 (96 hours) Fathead minnow
259.71 mg/L

(Predicted)
[4]

Ecological Information
3-Methylpiperidine is considered to be not toxic to the aquatic environment based on

predicted data.[4] It is not readily biodegradable and has a low potential for bioaccumulation.[4]

Due to its water solubility, it is likely to be mobile in the environment.[4][8]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[4][8]

Conditions to Avoid: Keep away from heat, sparks, open flames, static discharge, and direct

sunlight.[4][8]

Incompatible Materials: Strong oxidizing agents, acids, bases, acid anhydrides, and acid

chlorides.[8][10]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic

vapors of nitrogen oxides, carbon monoxide, and carbon dioxide.[4][8]

Hazardous Polymerization: Hazardous polymerization does not occur.[4][8]

Experimental Protocols
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Detailed experimental methodologies for the toxicological data presented in safety data sheets

are often not publicly available. The data is typically generated following standardized

guidelines from organizations such as the Organisation for Economic Co-operation and

Development (OECD) or the U.S. Environmental Protection Agency (EPA). For instance, acute

oral toxicity (LD50) is often determined using a protocol similar to OECD Test Guideline 423

(Acute Oral toxicity – Acute Toxic Class Method). Skin irritation studies generally follow

guidelines like OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). Researchers

requiring detailed experimental protocols should refer to these standardized guidelines.

Disposal and Transportation
Disposal
Dispose of unused product and contaminated packaging in accordance with local, regional,

and national regulations.[2][4] Waste should be handled as hazardous.[2] It is recommended to

use a licensed professional waste disposal service.

Transportation
3-Methylpiperidine is regulated for transport.

Table 4: Transportation Information

Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Packing
Group

Source(s)

DOT UN2733

AMINES,

FLAMMABLE

,

CORROSIVE

, N.O.S.

(Piperidine,

3-methyl-)

3 (Subsidiary

Hazard 8)
II [8]

This guide is intended to provide comprehensive safety and handling information for 3-
Methylpiperidine for use by trained professionals. Always refer to the most current Safety
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Data Sheet (SDS) provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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